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Compound of Interest
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Cat. No.: B15576807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A), an

enzyme responsible for the degradation of cyclic guanosine monophosphate (cGMP). By

elevating cGMP levels, (S)-PF-04449613 has shown potential in various therapeutic areas,

including neuroscience and cardiovascular diseases. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and a

representative synthetic route for (S)-PF-04449613. Additionally, it details its mechanism of

action through relevant signaling pathways and presents key quantitative data in a structured

format.

Chemical Structure and Properties
(S)-PF-04449613, with the systematic IUPAC name 1,5-Dihydro-6-[(1R)-1-(3-phenoxy-1-

azetidinyl)ethyl]-1-(tetrahydro-2H-pyran-4-yl)-4H-pyrazolo[3,4-d]pyrimidin-4-one, is a complex

heterocyclic molecule. Its structure is characterized by a central pyrazolo[3,4-d]pyrimidin-4-one

core, substituted at the 1-position with a tetrahydropyran ring and at the 6-position with a chiral

(R)-1-(3-phenoxyazetidin-1-yl)ethyl group.
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Property Value Reference

CAS Number 1236858-52-8 [1]

Molecular Formula C21H25N5O3 [2]

Molecular Weight 395.45 g/mol [2]

Appearance Solid powder [2]

Purity ≥98% (by HPLC)

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Chemical Structure:

Figure 1: 2D Chemical Structure of (S)-PF-04449613

Synthesis
A detailed, step-by-step experimental protocol for the synthesis of (S)-PF-04449613 is not

publicly available in peer-reviewed journals. However, the synthesis of a series of potent

PDE9A inhibitors, including (S)-PF-04449613 (referred to as compound 19), has been

described in the medicinal chemistry literature. The following is a representative synthetic

scheme based on the general procedures outlined for analogous compounds. The synthesis

involves the construction of the pyrazolo[3,4-d]pyrimidinone core followed by the introduction of

the tetrahydropyran and the chiral phenoxyazetidinyl-ethyl side chains.
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A representative synthetic workflow for (S)-PF-04449613.

Mechanism of Action and Signaling Pathway
(S)-PF-04449613 is a selective inhibitor of phosphodiesterase 9A (PDE9A). PDE9A is a key

enzyme in the cGMP signaling pathway, where it specifically hydrolyzes cGMP to 5'-GMP, thus

terminating its signaling cascade. By inhibiting PDE9A, (S)-PF-04449613 leads to an

accumulation of intracellular cGMP. This elevation in cGMP levels can then activate

downstream effectors, such as cGMP-dependent protein kinases (PKG), leading to various

physiological responses, including modulation of synaptic plasticity and vascular tone.[1][3]
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The signaling pathway of (S)-PF-04449613 via PDE9A inhibition.

Quantitative Data
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The following tables summarize key quantitative data related to the biological activity of (S)-PF-
04449613.

Table 1: In Vitro Potency and Selectivity

Target IC50 / Ki Value Reference

PDE9A IC50 22 nM [4]

Cytochrome P450

2C19
IC50 1600 nM

Dopamine Transporter Ki 110 nM

μ-opioid receptor Ki 3500 nM

Sodium channel

binding site 2
Ki 470 nM

Table 2: In Vivo Effects

Parameter Species Dose Effect Reference

Cerebral cGMP

levels
Rodent 1-32 mg/kg (s.c.)

Significant, dose-

dependent

increase

[1]

Left Ventricular

Developed

Pressure (LVDP)

Rat 0.001-1 µmol/L

Concentration-

dependent

increase

[5]

Stroke Work,

Cardiac Output,

Stroke Volume,

Ejection Fraction

Rat 5.5 mg/kg (i.p.)
Significant

increase
[5]

Experimental Protocols
While a specific synthesis protocol for (S)-PF-04449613 is not publicly detailed, a general

experimental workflow for assessing the activity of PDE9 inhibitors is provided below.
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PDE9A Inhibition Assay (Fluorescence Polarization)

This assay is a common high-throughput method to screen for PDE9A inhibitors.

Start
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A generalized experimental workflow for a PDE9A inhibition assay.

Protocol Details:
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Reagent Preparation:

Prepare a stock solution of recombinant human PDE9A enzyme in an appropriate assay

buffer.

Prepare a stock solution of a fluorescently labeled cGMP substrate (e.g., FAM-cGMP).

Prepare serial dilutions of the test compound, (S)-PF-04449613, and a known PDE9

inhibitor as a positive control.

Assay Procedure:

In a microplate, add the assay buffer, the PDE9A enzyme, and the test compound or

control.

Initiate the reaction by adding the fluorescent cGMP substrate.

Incubate the plate at a controlled temperature for a specific period to allow the enzymatic

reaction to occur.

Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

Detection and Analysis:

Measure the fluorescence polarization of each well using a suitable plate reader.

The degree of polarization is inversely proportional to the amount of hydrolyzed substrate.

Calculate the percentage of inhibition for each concentration of the test compound.

Determine the IC50 value by fitting the dose-response data to a suitable model.

Conclusion
(S)-PF-04449613 is a well-characterized, potent, and selective PDE9A inhibitor with significant

potential for therapeutic applications. This guide provides essential technical information for

researchers and drug development professionals working with this compound. While a detailed

public synthesis protocol is not available, the provided information on its chemical properties, a
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representative synthetic approach, mechanism of action, and key quantitative data serves as a

valuable resource for further investigation and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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